4-Fluoro-2-(2-methylthiophenyl)benzoic acid, 95%

• IUPAC Name: 4-fluoro-2-(2-methylsulfanylphenyl)benzoic acid
• InChI: InChI=1S/C14H11FO2S/c1-18-13-5-3-2-4-10(13)12-8-9(15)6-7-11(12)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key: AXFXZTGEQWTIEE-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C2=C(C=CC(=C2)F)C(=O)O
• Molecular Formula: C14H11FO2S
• Molecular Weight: 262.30 g/mol
• CAS RN: 1261926-14-0

Description

4-Fluoro-2-(2-methylthiophenyl)benzoic acid, or 4-F2MTPB, is an organic compound that is widely used in scientific research. It is a widely studied compound due to its unique properties and potential applications in a variety of fields.

Scientific Research Applications

4-F2MTPB has been used in a variety of scientific research applications. It has been used in the synthesis of a range of novel compounds, including novel antimicrobial agents and inhibitors of enzymes. It has also been used in the synthesis of a range of fluorescent probes, which are used to detect various analytes. Additionally, 4-F2MTPB has been used in the synthesis of a range of novel compounds with potential applications in drug delivery and tissue engineering.

Mechanism of Action

The mechanism of action of 4-F2MTPB is not yet fully understood. However, it is known to interact with a range of proteins and enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs and other substances. Additionally, 4-F2MTPB is known to interact with a range of other proteins and enzymes, including those involved in signal transduction pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-F2MTPB are not yet fully understood. However, it is known to interact with a range of proteins and enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs and other substances. Additionally, 4-F2MTPB is known to interact with a range of other proteins and enzymes, including those involved in signal transduction pathways.

Advantages and Limitations for Lab Experiments

4-F2MTPB has several advantages and limitations for lab experiments. On the one hand, it is a relatively stable compound, making it suitable for use in a variety of experiments. Additionally, it is relatively inexpensive and easy to obtain. On the other hand, it is a relatively reactive compound and can react with other compounds, making it unsuitable for some experiments. Additionally, it is a relatively toxic compound and should be handled with caution.

Future Directions

There are a number of potential future directions for 4-F2MTPB. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug delivery and tissue engineering. Additionally, further research into its synthesis and its potential uses as a fluorescent probe could be beneficial. Additionally, research into its potential use as an inhibitor of enzymes could be beneficial. Finally, research into its potential use as an antimicrobial agent could be beneficial.

Synthesis Methods

4-F2MTPB is synthesized through a three-step process. The first step involves the reaction of 2-methyl-thiophenol with 4-fluorobenzoic acid in the presence of an acid catalyst. The reaction produces 4-fluoro-2-(2-methylthiophenyl)benzoic acid. The second step involves the conversion of the acid to its methyl ester, which is achieved by reacting the acid with methanol in the presence of an acid catalyst. The third step involves the conversion of the methyl ester to the free acid, which is achieved by hydrolysis of the ester with aqueous sodium hydroxide.